

Cefpodoxime proxetil clinical cure rate comparative studies

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Cefpodoxime Proxetil

CAS No.: 87239-81-4

Cat. No.: S523115

Get Quote

Clinical Cure Rates in Comparative Studies

The table below summarizes the clinical cure rates for **Cefpodoxime proxetil** compared to other antibiotics, primarily Amoxicillin-clavulanate, across different infections.

| Infection Type | Study Design & Duration | Cefpodoxime Proxetil Regimen | Comparator Regimen | Clinical Cure Rate (Cefpodoxime vs. Comparator) | Citation |
|--------------------------------|-----------------------------------|---------------------------------|---|---|----------|
| Acute Otitis Media (Pediatric) | Prospective, 10-day treatment [1] | 10 mg/kg/day in 2 divided doses | Amoxicillin-clavulanate (30 mg Amoxicillin/kg/day) in 2 divided doses | 88.2% (15/17 patients) vs. 93.8% (15/16 patients); difference not statistically significant [1] | |

| Infection Type | Study Design & Duration | Cefpodoxime Proxetil Regimen | Comparator Regimen | Clinical Cure Rate (Cefpodoxime vs. Comparator) | Citation |
|--|---|--------------------------------|---|---|----------|
| Lower Respiratory Tract Infections (Pediatric) | Multicenter, randomized, 10-day treatment [2] | 8 mg/kg/day in 2 divided doses | Amoxicillin-clavulanate (40 mg Amoxicillin/kg/day) in 3 divided doses | 95.2% (satisfactory response) vs. 96.7% (satisfactory response) [2] | |
| Various Community-Acquired Infections* | Systematic Review of multiple RCTs [3] | Varies by study | Cefaclor, Cefuroxime, Amoxicillin-clavulanate, etc. | Generally >85% and comparable to conventional therapies; no significant differences found for most infections [3] | |

*Note: The systematic review [3] concluded that **Cefpodoxime Proxetil** is as effective as conventional therapies for conditions including pharyngitis, sinusitis, bronchitis, pneumonia, urinary tract infections, and skin infections, though specific, detailed comparative cure rates for each condition were not provided in the available excerpt.

Experimental Methodologies in Key Studies

The design of clinical trials is crucial for interpreting the results. Here are the methodologies from the cited studies that generated the data above.

- **For Pediatric Acute Otitis Media (AOM) [1]:** This was a **prospective longitudinal study**. Children aged 6-23 months were randomly assigned to receive either Cefpodoxime or Amoxicillin-clavulanate for 10 days. The primary outcome was **clinical success** (combining "cure" and "improvement"), which was determined by a reduction in a standardized **AOM-SOS score** that quantifies symptoms like ear tugging, crying, irritability, and fever. Patients were evaluated at baseline, day 5, and day 10.

- **For Pediatric Lower Respiratory Tract Infections (LRTI) [2]:** This was an **international, multicenter, randomized, open-label study**. Children aged 3 months to 11.5 years with pneumonia, bronchiolitis, or acute bronchitis were enrolled. They were randomized to receive either Cefpodoxime or Amoxicillin-clavulanate for 10 days. Clinical response (cured, improved, or failed) was assessed at the end of treatment and again at a follow-up visit 10-20 days later.


Pharmacokinetic and Safety Profile

Understanding a drug's properties beyond pure efficacy is essential for a complete comparison.

- **Pharmacokinetics: Cefpodoxime proxetil** has a **plasma half-life of approximately 2 to 3 hours**, allowing for twice-daily dosing [4]. Its absorption is **increased by 21-33% when taken with food** [4]. However, its absorption is significantly reduced when co-administered with antacids or H2 receptor antagonists like famotidine [5].
- **Impact on Fecal Flora & Safety:** A crossover study compared the effects of several antibiotics on gut flora. It found that both Cefpodoxime and Ceftibuten caused **significantly less disruption to fecal flora** and resulted in far fewer reports of loose stools (**one volunteer**) compared to Amoxicillin-clavulanate (**11 out of 12 volunteers**) [6]. A large review in Japan reported a **side effect rate of 2.7%**, with diarrhea, nausea, and vomiting being most common [7].

Experimental Workflow for Comparative Clinical Studies

The following diagram illustrates the general workflow of the randomized controlled trials (RCTs) that form the basis for these comparisons.



[Click to download full resolution via product page](#)

Key Insights for Professionals

- **Established Efficacy in Respiratory Infections:** The data consistently shows that **Cefpodoxime proxetil** is **therapeutically comparable to Amoxicillin-clavulanate**, a first-line treatment, for common pediatric respiratory infections like AOM and LRTIs [1] [2]. This makes it a viable alternative, particularly given its different safety profile.
- **Potential for Improved Gastrointestinal Tolerability:** A significant differentiator is its **more favorable impact on gut flora and lower incidence of diarrhea** compared to Amoxicillin-clavulanate [6]. This can be a critical factor in medication adherence and patient comfort.

- **Considerations for Use:** The **positive food effect** can be used to enhance absorption, but the **strong negative interaction with antacids and acid-reducing drugs** requires careful patient counseling and dosing timing [4] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Comparison of Efficacy and Safety of Cefpodoxime ... [pmc.ncbi.nlm.nih.gov]
2. Multicenter trial of cefpodoxime proxetil vs. amoxicillin ... [pubmed.ncbi.nlm.nih.gov]
3. of cefprozil, Comparison , loracarbef, cefixime... cefpodoxime proxetil [crd.york.ac.uk]
4. : Package Insert / Prescribing Info Cefpodoxime Proxetil [drugs.com]
5. Pharmacokinetics of cefpodoxime proxetil and interactions ... [pmc.ncbi.nlm.nih.gov]
6. Changes in fecal flora and comparative multiple-dose ... [sciencedirect.com]
7. Summary of clinical experience with cefpodoxime proxetil ... [pubmed.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Cefpodoxime proxetil clinical cure rate comparative studies].

Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b523115#cefpodoxime-proxetil-clinical-cure-rate-comparative-studies>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com